Cas no 1804483-12-2 (Methyl 4-(fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 4-(fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804483-12-2
• MF: C₉H₇F₄NO₄
• MW: 269.149796724319
• CID: 4832591
• Update Time: 2025-08-04

Methyl 4-(fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H7F4NO4/c1-17-8(16)6-7(18-9(11,12)13)4(2-10)5(15)3-14-6/h3,15H,2H2,1H3
• InChI Key： JSJPESKGNFTYRP-UHFFFAOYSA-N
• SMILES： FCC1C(=CN=C(C(=O)OC)C=1OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2
• Topological Polar Surface Area: 68.6

Additional information on Methyl 4-(fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 4-(fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate: A Comprehensive Overview

The compound Methyl 4-(fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804483-12-2) is a highly specialized organic compound with significant applications in the fields of agrochemistry and pharmaceuticals. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this compound is characterized by a pyridine ring substituted with several functional groups, including a fluoromethyl group, a hydroxyl group, a trifluoromethoxy group, and a methyl ester group.

Recent studies have highlighted the potential of Methyl 4-(fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate as a precursor in the synthesis of bioactive molecules. Its structure makes it an ideal candidate for further functionalization, enabling the development of novel compounds with enhanced pharmacological properties. For instance, researchers have explored its role in the synthesis of herbicides and insecticides, where its trifluoromethoxy group contributes to increased stability and selectivity against target pests.

The synthesis of Methyl 4-(fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitutions. The introduction of the trifluoromethoxy group is often achieved through nucleophilic aromatic substitution, while the fluoromethyl group can be introduced via electrophilic substitution or other advanced methodologies. The hydroxyl group at position 5 plays a critical role in stabilizing intermediates during these reactions, ensuring high yields and purity.

One of the most promising applications of this compound lies in its use as an intermediate in the development of anti-inflammatory agents. Recent research has demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. This has sparked interest in further exploring its potential as a lead compound for drug discovery.

In terms of environmental impact, Methyl 4-(fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate has been shown to degrade under specific conditions, reducing its persistence in soil and water systems. This property is particularly important for its use in agricultural applications, where minimizing environmental footprint is a priority.

Looking ahead, the development of more efficient synthesis routes for Methyl 4-(fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate remains an active area of research. Scientists are also investigating its potential as a building block for advanced materials, such as fluorescent sensors or electroactive polymers, leveraging its unique electronic properties.

In conclusion, Methyl 4-(fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804483-12-2) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its intricate structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in chemistry and biology.